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Compound of Interest

Compound Name: Cetirizine N-oxide

Cat. No.: B600800

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cetirizine N-oxide is a primary oxidative degradation product and a metabolite of Cetirizine, a
widely used second-generation histamine H1 receptor antagonist.[1][2] Understanding the
chemical structure and properties of this compound is crucial for the development of stable
pharmaceutical formulations of Cetirizine and for comprehending its metabolic fate. This
technical guide provides a comprehensive overview of the chemical structure of Cetirizine N-
oxide, including its spectroscopic and physicochemical properties, along with detailed
experimental protocols for its synthesis and characterization.

Chemical Structure and Identification

Cetirizine N-oxide is formed by the oxidation of one of the nitrogen atoms in the piperazine
ring of the parent Cetirizine molecule.[2] The oxidation occurs at the nitrogen atom that is less
sterically hindered.

IUPAC Name: 2-[2-[4-[(4-chlorophenyl)phenylmethyl]-1-oxido-1-piperazinyl]ethoxy]acetic
acid[3][4]

Molecular Formula: C21H25CIN204[3][4]

Molecular Weight: 404.89 g/mol [5]
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CAS Number: 1076199-80-8[3][4]
Chemical Structure:
Caption: Chemical structure of Cetirizine N-oxide.

Physicochemical and Spectroscopic Data

A comprehensive understanding of the physicochemical and spectroscopic properties of
Cetirizine N-oxide is essential for its identification and quantification.

husicochemical :

Property Value Reference
Appearance White Powder [6]
B Soluble in Methanol and
Solubility [315]
DMSO
Storage 2-8°C Refrigerator [5][6]

Spectroscopic Data

While a complete, tabulated set of assigned *H and *C NMR data is not readily available in the
published literature, a *tH NMR spectrum of the isolated Cetirizine N-oxide has been reported
and compared to that of Cetirizine hydrochloride. The key observation is a downfield shift of the
piperazine and ethoxy protons in Cetirizine N-oxide due to the deshielding effect of the N-
oxide functional group.[1]

Mass spectrometry is a critical tool for the identification and structural elucidation of Cetirizine
N-oxide.
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lon m/z Notes Reference

[M+H]* 405.1576 Protonated molecule [7]
Deprotonated

[M-H]- 403.1430 [7]
molecule

Formed by the fission
of the C-N bond

Key Fragment 201 between the aromatic [1]
and aliphatic

fragments.

The presence of the monochlorinated cluster of peaks at m/z 405/407 is also a characteristic
feature in the mass spectrum.[1]

Specific IR spectroscopic data for Cetirizine N-oxide is not detailed in the available literature.
However, commercial suppliers indicate that IR data is available upon request for their
reference standards.[8] Based on the structure, characteristic peaks would be expected for the
O-H stretch of the carboxylic acid, the C=0 stretch of the carboxylic acid, the N-O stretch of the
N-oxide, and various C-H and C-N stretching and bending vibrations.

There is no publicly available data on the single-crystal X-ray diffraction of Cetirizine N-oxide.

Experimental Protocols
Synthesis of Cetirizine N-oxide

Cetirizine N-oxide can be synthesized by the direct oxidation of Cetirizine. Hydrogen peroxide
is a commonly used oxidizing agent for this transformation.[1][9]

Method 1: Oxidation with Hydrogen Peroxide[1]

» Reaction Setup: Dissolve Cetirizine hydrochloride in an appropriate solvent (e.g., water or a
mixture of water and an organic solvent).

e Oxidation: Add a 30% aqueous solution of hydrogen peroxide to the reaction mixture.
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» Heating: Heat the reaction mixture at an elevated temperature (e.g., 70-80°C) for several
hours. The progress of the reaction can be monitored by a suitable chromatographic
technique such as HPLC.

o Work-up: After the reaction is complete, cool the mixture to room temperature. Extract the
product with a suitable organic solvent (e.g., ethyl acetate).

 Purification: The crude product can be purified by techniques such as preparative thin-layer
chromatography (TLC) or column chromatography.

Note: The use of catalysts like sodium tungstate or molybdenum trioxide can also be
considered to facilitate the oxidation.[1]

Characterization Workflow

A typical workflow for the characterization of synthesized Cetirizine N-oxide is outlined below.
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Synthesis and Characterization Workflow of Cetirizine N-oxide

Cetirzine Hydrochloride

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and characterization of Cetirizine N-oxide.
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Conclusion

This technical guide provides a detailed overview of the chemical structure and
characterization of Cetirizine N-oxide. The information presented, including its
physicochemical properties, spectroscopic data, and a general synthesis protocol, serves as a
valuable resource for researchers and professionals in the fields of drug development,
pharmaceutical analysis, and metabolism studies. While comprehensive spectroscopic
datasets are not fully available in the public domain, the provided information and cited
references offer a strong foundation for the identification and further investigation of this
important Cetirizine-related compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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